molecular formula C6H15NO2 B8654671 2-Amino-2-isopropylpropane-1,3-diol

2-Amino-2-isopropylpropane-1,3-diol

Cat. No. B8654671
M. Wt: 133.19 g/mol
InChI Key: YLQPFDLFTUMYKK-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-Amino-2-isopropylpropane-1,3-diol is a useful research compound. Its molecular formula is C6H15NO2 and its molecular weight is 133.19 g/mol. The purity is usually 95%.
BenchChem offers high-quality 2-Amino-2-isopropylpropane-1,3-diol suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-Amino-2-isopropylpropane-1,3-diol including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

2-Amino-2-isopropylpropane-1,3-diol

Molecular Formula

C6H15NO2

Molecular Weight

133.19 g/mol

IUPAC Name

2-amino-2-propan-2-ylpropane-1,3-diol

InChI

InChI=1S/C6H15NO2/c1-5(2)6(7,3-8)4-9/h5,8-9H,3-4,7H2,1-2H3

InChI Key

YLQPFDLFTUMYKK-UHFFFAOYSA-N

Canonical SMILES

CC(C)C(CO)(CO)N

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of 2-amino-2-(hydroxymethyl)-3-methylbutanoic acid (2943 mg, 20 mmol) in THF (60 mL) was added sodium borohydride (2270 mg, 60.0 mmol). The reaction was cooled in an ice bath, and a THF (10 mL) solution of iodine (7614 mg, 30.0 mmol) was added dropwise. The mixture was refluxed (66° C.) for 16 h. The reaction was cooled in an ice bath, and methanol (10 mL) was added (dropwise at first) followed by brine (75 mL). The mixture was extracted with ethyl acetate (2×50 mL). The combined organic extracts were washed with brine, dried (MgSO4), then filtered. 4 M HCl in dioxane (6 mL) was added. The mixture was then concentrated. Ether was added, and the precipitate was collected to give the title compound (300 mg) as a white solid.
Quantity
2943 mg
Type
reactant
Reaction Step One
Quantity
2270 mg
Type
reactant
Reaction Step One
Name
Quantity
60 mL
Type
solvent
Reaction Step One
Quantity
10 mL
Type
reactant
Reaction Step Two
Name
brine
Quantity
75 mL
Type
solvent
Reaction Step Three
Quantity
7614 mg
Type
reactant
Reaction Step Four
Name
Quantity
10 mL
Type
solvent
Reaction Step Four

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